Cas no 1803959-60-5 (Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1803959-60-5
• MF: C₉H₇F₃INO₄
• MW: 377.055865526199
• CID: 4835621
• Update Time: 2025-06-07

Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H7F3INO4/c1-16-4-3-14-7(18-9(10,11)12)6(13)5(4)8(15)17-2/h3H,1-2H3
• InChI Key： MQXZCSILAZBOOH-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1C(=O)OC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1803959-60-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1803959-60-5) is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and versatile reactivity. This compound, characterized by the presence of an iodine atom, methoxy groups, and a trifluoromethoxy substituent on a pyridine core, serves as a crucial intermediate in the synthesis of various biologically active molecules.

The< strong>CAS number 1803959-60-5 uniquely identifies this compound and distinguishes it from other isomers or derivatives. The structural motif of this pyridine derivative makes it particularly valuable for constructing complex pharmacophores, which are essential for drug discovery and development. The iodine substituent, in particular, provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the introduction of diverse functional groups at specific positions within the molecule.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of both methoxy and trifluoromethoxy groups in Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate aligns with this trend, making it an attractive scaffold for designing novel therapeutic agents. These fluorinated pyridines have been extensively studied for their potential applications in oncology, antiviral therapy, and central nervous system (CNS) disorders.

One of the most compelling aspects of this compound is its utility in constructing kinase inhibitors. Kinases are enzymes that play a critical role in numerous cellular processes, and dysregulation of their activity is often associated with various diseases, particularly cancer. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact with the ATP-binding pocket of these enzymes. By incorporating fluorinated and halogenated substituents, such as those present in Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate, researchers can fine-tune the electronic properties and binding affinity of the molecule, leading to more potent and selective inhibitors.

Recent studies have demonstrated the efficacy of fluorinated pyridines in developing small-molecule inhibitors targeting tyrosine kinases. For instance, compounds containing similar structural motifs have shown promising results in preclinical trials for the treatment of acute myeloid leukemia (AML) and other hematological malignancies. The< strong>iodo-substituent on the pyridine ring allows for facile introduction of aryl groups via palladium-catalyzed cross-coupling reactions, enabling the construction of large libraries of derivatives for high-throughput screening.

The< strong>methoxy and< strong>trifluoromethoxy groups not only contribute to the lipophilicity and metabolic stability of the compound but also serve as points for further derivatization. For example, these groups can be selectively modified using nucleophilic aromatic substitution or metal-catalyzed demethylation reactions to introduce new functional handles or alter the electronic properties of the molecule. This flexibility makes Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate a valuable building block for medicinal chemists seeking to optimize lead compounds.

In addition to its applications in kinase inhibition, this compound has also been explored as a precursor for developing antiviral agents. The structural features of fluorinated pyridines are known to enhance interactions with viral proteases and polymerases, making them effective against a wide range of viruses. Researchers have leveraged the< strong>CAS no 1803959-60-5-identified compound to synthesize analogs with improved antiviral activity against influenza virus and human immunodeficiency virus (HIV). The ability to modify both electron-donating (methoxy) and electron-withdrawing (trifluoromethoxy) groups allows for precise tuning of the pharmacokinetic properties of these antiviral agents.

The synthesis of Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation at specific positions on the pyridine ring followed by selective methylation or trifluoromethylation using appropriate reagents. The< strong>nucleophilic substitution reactions employed in these synthetic routes highlight the importance of controlling reaction conditions to achieve high regioselectivity and yield.

Ongoing research continues to uncover new applications for this versatile intermediate. For example, recent studies have investigated its potential use in developing photoactivatable probes for cellular imaging. The presence of halogen atoms makes this compound amenable to photochemical reactions such as cross-linking or photocleavage upon exposure to specific wavelengths of light. Such probes could provide valuable tools for studying protein-protein interactions or tracking cellular processes in real time.

In conclusion, Methyl 3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1803959-60-5) is a multifunctional compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an ideal candidate for constructing complex biologically active molecules targeting various diseases. As our understanding of structure-function relationships continues to evolve, this compound will undoubtedly play an increasingly important role in the discovery and optimization of novel therapeutic agents.